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Compound of Interest

Compound Name: 2,6-Diaminopyridine sulfate

Cat. No.: B599413

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Diaminopyridine sulfate, a
versatile chemical compound with significant applications in pharmaceuticals, material science,
and analytical chemistry. This document details its chemical and physical properties, synthesis
methodologies, key applications, and toxicological profile, presented in a format tailored for
scientific and research professionals.

Chemical Identification and Structure

2,6-Diaminopyridine sulfate is the sulfate salt of 2,6-diaminopyridine, formed by the reaction
of the basic parent compound with sulfuric acid.[1] The central structure is a pyridine ring, an
aromatic six-membered heterocycle containing one nitrogen atom, with two amino groups (—
NH2) substituted at the 2 and 6 positions.[1] This arrangement makes it a valuable precursor in
the synthesis of various biologically active molecules and advanced materials.[2][3]

Table 1: Chemical Identifiers for 2,6-Diaminopyridine Sulfate
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Identifier Value

CAS Number 146997-97-9[1][4][5][6]

IUPAC Name pyridine-2,6-diamine;sulfuric acid[1]

Molecular Formula CsHoN304S[1][4][5]

Molecular Weight 207.21 g/mol [1]

InChi INChI=1S/C5H7N3.H204S/c6-4-2-1-3-5(7)8-
4;1-5(2,3)4/h1-3H,(H4,6,7,8);(H2,1,2,3,4)[1]

InChl Key OSWQRJIFRLQAWTI-UHFFFAOY SA-N[1]

SMILES C1=CC(=NC(=C1)N)N.0S(=0)(=0)O[1]

Physicochemical Properties

The compound typically appears as a white or yellow crystalline powder at room temperature.
[1][4] Its salt form generally results in a higher melting point compared to its parent base, 2,6-
diaminopyridine (melting point 117-122 °C).[1][7] It is highly soluble in water and can also be
dissolved in acidic solutions and organic solvents like alcohols.[4]

Table 2: Physicochemical Properties of 2,6-Diaminopyridine and its Sulfate Salt
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Property

Value

Notes

Physical State

Solid, crystalline powder[1][4]

Typically white to yellow in

color.[1]

For the sulfate salt. The parent

Melting Point ~220-230 °C[4] compound melts at 117-122
°C.[1]
- Highly soluble in water; soluble  The parent base has a water
Solubility

in alcohols and ethers.[4]

solubility of 180 g/L at 20°C.[8]

pKa (parent base)

6.13 = 0.24 (Predicted)[1]

Indicates moderate basicity of
the 2,6-diaminopyridine moiety.

[1]

UV-Visible Absorption

Amax = 245 nm and 309 nm[1]

For the parent compound.

Infrared (IR) Spectrum

3300-3500 cm*

Characteristic N-H stretching

vibrations of the amino groups.

[1]

Synthesis and Purification Protocols

The synthesis of 2,6-diaminopyridine sulfate can be achieved via direct sulfation of its parent

base, which itself can be synthesized through several established pathways.

This method involves the direct reaction of 2,6-diaminopyridine with sulfuric acid to form the

sulfate salt.[4]

o Objective: To prepare 2,6-diaminopyridine sulfate from 2,6-diaminopyridine.

o Materials: 2,6-diaminopyridine, anhydrous ethanol, concentrated sulfuric acid (H2SOa).

e Procedure:

o Dissolve 2,6-diaminopyridine in an appropriate volume of anhydrous ethanol.

o Slowly add concentrated sulfuric acid dropwise to the solution while stirring. A cooling

apparatus is necessary to control the exothermic reaction.[4]
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[e]

Continue stirring until the reaction is complete, indicated by the formation of a precipitate.

o

Filter the resulting precipitate from the solution.

[¢]

Wash the collected solid with a suitable solvent to remove any unreacted starting
materials.

[¢]

Dry the purified precipitate to obtain 2,6-diaminopyridine sulfate.[4]
The Chichibabin reaction is a classic method for the amination of pyridine derivatives.[9]
» Objective: To synthesize the precursor, 2,6-diaminopyridine.

o Materials: Pyridine, sodium amide (NaNHz), an organic solvent (e.g., dimethylaniline), and a
phase-transfer catalyst.

e Procedure:

o Heat a mixture of sodium amide, the organic solvent, and a phase-transfer catalyst to 140-
220 °C for 0.5-3 hours.[9]

o Slowly add pyridine dropwise to the heated mixture over 1-2 hours.[9]

o Maintain the reaction temperature between 150-180 °C for 3-6 hours to allow the
Chichibabin reaction to proceed.[9]

o After the reaction is complete, cool the mixture and carefully add water to hydrolyze the
intermediates at a temperature of 50-80 °C.[9]

o Cool the solution further to 18-28 °C to induce crystallization.[9]
o Filter the mixture to isolate the crude 2,6-diaminopyridine product.

o Further purification can be achieved through recrystallization.
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Caption: General workflow for the synthesis of 2,6-Diaminopyridine sulfate.
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Applications in Research and Drug Development

2,6-Diaminopyridine and its sulfate salt are valuable compounds with diverse applications.

o Pharmaceutical Intermediate: It serves as a crucial building block for synthesizing
pharmacologically active molecules.[2][8] It is a key scaffold for developing kinase inhibitors,
such as dual leucine zipper kinase (DLK) inhibitors, which are under investigation for
neurological disorders.[8] Historically, it was used to synthesize the urinary tract analgesic,
Phenazopyridine.[8][10]

o Neuromodulation Research: The parent compound, 2,6-diaminopyridine, is known to
modulate voltage-gated potassium channels, promoting the release of neurotransmitters.
This activity has prompted research into its potential for treating neurological conditions like
multiple sclerosis.[1]

o Advanced Materials: It is a starting material for producing high-performance poly(p-
phenylene pyridobisimidazole) (PIPD) fibers, known for their exceptional strength and fire
resistance.[8]

e Analytical Chemistry: The compound is a precursor for chromophore ligands used in the
spectrophotometric determination of platinum group metals.[8] It is also used as a
fluorescent substance and pH indicator.[4]

o Hair Dyes: It is widely used as an intermediate or coupler in oxidative hair dye formulations.
[11[8][11]
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Caption: Relationship between core properties and major application areas.

Biological Activity and Toxicology

Understanding the toxicological profile of 2,6-diaminopyridine and its derivatives is crucial for
safe handling and application development.

Table 3: Summary of Toxicological and Biological Data
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Endpoint Result /| Observation Reference

o Toxic if swallowed (Category H301 Hazard Statement.[12]
Acute Oral Toxicity

3).[12][13] [14]
] o Causes skin irritation H315 Hazard Statement.[12]
Skin Irritation
(Category 2).[12] [14]
o Causes serious eye irritation H319 Hazard Statement.[12]
Eye Irritation
(Category 2A).[12] [14]
) o May cause respiratory H335 Hazard Statement.[12]
Respiratory Irritation o
irritation.[12][14] [14]

Classified as a strong to

extreme sensitizer.[1] An EC3 Stimulation index (SI) values
Skin Sensitization value of 0.09% was derived were 3.4 at 0.5% and 5.3 at

from a mouse local lymph 1% concentration.[15]

node assay (LLNA).[15]

Studies indicate it did not o
) ) ) Tested on S. typhimurium and
o induce gene mutations in ) ) ] )
Mutagenicity ) ) E. coli strains with and without
bacterial strains (Ames test).[1] )
S9-mix.[15]

[15]

The compound's potential for N ] ]
] Permeability through pig skin
] dermal absorption has been
Dermal Absorption S ) was measured at 0.20 pg
studied, indicating risks with
] eq./cm? after 24 hours.[15]
skin contact.[1]

Safety Precautions: Due to its toxic and irritant properties, appropriate personal protective
equipment (PPE), including gloves and safety goggles, should be worn when handling 2,6-
diaminopyridine sulfate.[4][16] Work should be conducted in a well-ventilated area or a
chemical fume hood.[4][16] Avoid contact with skin and eyes, and prevent inhalation of dust.[4]
Store in a cool, dry, tightly closed container away from strong oxidizing agents.[8][16] In case of
ingestion, immediate medical attention is required.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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